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Compound of Interest

Compound Name: Levomefolic acid-13C,d3

Cat. No.: B10823167

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Levomefolic acid-13C,d3, an essential isotopically labeled internal standard for quantitative
analysis. This document is intended to assist researchers, scientists, and drug development
professionals in sourcing this compound and understanding its application.

Introduction

Levomefolic acid, the natural, active form of folate (Vitamin B9), is a critical metabolite in one-
carbon metabolism. It plays a vital role in DNA synthesis, methylation reactions, and
neurotransmitter synthesis.[1] Its isotopically labeled counterpart, Levomefolic acid-13C,d3,
serves as an indispensable internal standard for highly accurate quantification of levomefolic
acid in biological matrices using mass spectrometry-based methods, such as liquid
chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry
(GC-MS).[1][2] The incorporation of one carbon-13 atom and three deuterium atoms provides a
distinct mass shift, enabling precise differentiation from the endogenous analyte.

Commercial Suppliers and Product Specifications

Levomefolic acid-13C,d3 is available from several commercial suppliers specializing in
chemical standards and research biochemicals. The following tables summarize the product
specifications and availability from prominent vendors.
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Table 1: General Product Specifications

Specification

Value

Chemical Name

N-[4-[[[(6S)-2-Amino-1,4,5,6,7,8-hexahydro-5-
(methyl-13C,d3)-4-0x0-6-

pteridinyllmethylJamino]benzoyl]-L-glutamic acid

Synonyms

(6S)-5-Methyltetrahydrofolic acid-13C,d3; L-
Methylfolate-13C,d3; 5-MTHF-13C,d3

CAS Number

1356019-94-7

Molecular Formula

C19[*3C]H22D3N70s

Molecular Weight ~463.47 g/mol
Appearance Off-White to Pale Beige Solid
Purity Typically 295-99% deuterated forms
Storage -20°C
Table 2: Supplier and Availability Overview
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. Catalog Standard Unit . Additional
Supplier . Purity .
Number Sizes Information
>95% .
Available for bulk
Cayman (Levomefolate),
_ 29579 1mg and custom
Chemical >99% deuterated
orders.[1][3]
forms (d1-d3)
Santa Cruz ] . For research use
) sc-229208 Inquire Not specified
Biotechnology only.[4]
United States
) ] 015556 1mg Not specified
Biological
Pharmaffiliates PA STI 056510 Inquire Not specified [5]
_ , CDDAPI24-038- _ -
CD Biopatrticles Inquire Not specified [6]
Toronto
Research L375732 1 mg, 10 mg Not specified [718]
Chemicals
MedChemExpres N
HY-14781S 1 mg, 5 mg Not specified [9]

S

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.

Applications

The primary application of Levomefolic acid-13C,d3 is as an internal standard in stable

isotope dilution analysis (SIDA) for the accurate quantification of levomefolic acid in various

biological samples, including plasma, serum, and tissue. This is crucial for clinical research,

nutritional studies, and pharmacokinetic analysis in drug development.

Experimental Protocols

While specific protocols may vary depending on the laboratory, instrumentation, and sample

matrix, a general workflow for the quantification of levomefolic acid using Levomefolic acid-
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13C,d3 as an internal standard is outlined below.

Materials and Reagents

o Levomefolic acid (unlabeled standard)

Levomefolic acid-13C,d3 (internal standard)

LC-MS grade water, acetonitrile, methanol, and formic acid

Solid-phase extraction (SPE) cartridges (e.g., C18)

Biological matrix (e.g., serum, plasma)

Methodology

o Standard and Internal Standard Preparation: Prepare stock solutions of both unlabeled
levomefolic acid and Levomefolic acid-13C,d3 in a suitable solvent, such as methanol or a
buffered aqueous solution. Serially dilute the unlabeled stock solution to create a calibration
curve. Prepare a working solution of the internal standard at a fixed concentration.

e Sample Preparation:

[e]

Thaw biological samples on ice.

o

To an aliquot of the sample, add the internal standard working solution.

o

Perform protein precipitation by adding a solvent like acetonitrile or methanol.

[¢]

Vortex and centrifuge to pellet the precipitated proteins.

[¢]

The supernatant can be directly injected or further purified using solid-phase extraction
(SPE).

e LC-MS/MS Analysis:

o Inject the prepared samples, calibration standards, and quality control samples onto an
LC-MS/MS system.
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o Use a suitable C18 column for chromatographic separation.

o The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect
the specific precursor-to-product ion transitions for both levomefolic acid and Levomefolic
acid-13C,d3.

o Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the calibration standards.

o Determine the concentration of levomefolic acid in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Visualizations
One-Carbon Metabolism Pathway

The following diagram illustrates the central role of levomefolic acid (5-MTHF) in the one-

carbon metabolism pathway.
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Folate and Methionine Cycles

Experimental Workflow for Folate Analysis

This diagram outlines a typical workflow for the quantification of folates in a biological sample
using an isotopically labeled internal standard.
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Quantitative Analysis Workflow
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Synthesis and Purification

Detailed protocols for the synthesis and purification of Levomefolic acid-13C,d3 are generally
proprietary to the commercial suppliers. However, the general approach involves multi-step
organic synthesis starting from isotopically labeled precursors. For example, the synthesis
could involve the introduction of a 13C-labeled methyl group and deuterium atoms at specific
positions of a precursor molecule, followed by a series of reactions to construct the final
pteridine and p-aminobenzoylglutamate moieties. Purification is typically achieved through
chromatographic techniques to ensure high chemical and isotopic purity.

Conclusion

Levomefolic acid-13C,d3 is a critical tool for researchers in various scientific disciplines. Its
commercial availability from a range of specialized suppliers facilitates its use in highly
accurate and precise quantitative studies of folate metabolism. This guide provides a
comprehensive starting point for sourcing this compound and implementing it in analytical
workflows. Researchers are encouraged to consult the suppliers' technical documentation and
relevant scientific literature for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10823167#commercial-suppliers-and-availability-of-
levomefolic-acid-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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